3-(5-(1-((2-ethoxyphenyl)sulfonyl)azetidin-3-yl)-1,2,4-oxadiazol-3-yl)-N-methylbenzamide

• IUPAC Name: 3-[5-[1-(2-ethoxyphenyl)sulfonylazetidin-3-yl]-1,2,4-oxadiazol-3-yl]-N-methylbenzamide
• InChI: InChI=1S/C21H22N4O5S/c1-3-29-17-9-4-5-10-18(17)31(27,28)25-12-16(13-25)21-23-19(24-30-21)14-7-6-8-15(11-14)20(26)22-2/h4-11,16H,3,12-13H2,1-2H3,(H,22,26)
• InChI Key: PBYYIZHKQSDUPX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1S(=O)(=O)N2CC(C2)C3=NC(=NO3)C4=CC(=CC=C4)C(=O)NC
• Molecular Formula: C21H22N4O5S
• Molecular Weight: 442.5 g/mol
• CAS No.: 1396767-38-6

Description

The compound “3-(5-(1-((2-ethoxyphenyl)sulfonyl)azetidin-3-yl)-1,2,4-oxadiazol-3-yl)-N-methylbenzamide” is a complex organic molecule. It contains several functional groups and heterocyclic rings such as azetidine, oxadiazole, and benzamide. These groups are often found in biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple rings and functional groups. The presence of these groups suggests that the molecule may have multiple sites of reactivity, and its behavior will likely depend on the specific conditions (pH, temperature, etc.) it is exposed to.

Scientific Research Applications

Azetidinones and Their Applications

Azetidinones, characterized by a four-membered β-lactam ring, have been synthesized and evaluated for their potential in medicinal chemistry, especially as antimicrobial and anti-inflammatory agents. For instance, microwave-assisted and Al2O3/K2CO3 catalyzed synthesis of azetidin-2-one derivatives containing aryl sulfonate moiety has shown promising anti-inflammatory and anti-microbial activity (Kendre, B. V., Landge, M. G., & Bhusare, S. R., 2012). Furthermore, novel azetidinones have been synthesized and assessed for their antibacterial and antifungal activities, highlighting the utility of these compounds in addressing microbial resistance (Prajapati, S. D., & Thakur, M., 2014).

Sulfonamides in Antimicrobial Research

Sulfonamides, known for their broad-spectrum antibacterial activity, have been incorporated into various scaffolds to enhance their efficacy and reduce resistance. For example, the synthesis of sulfonamides containing 5-chloro-2-hydroxybenzaldehyde demonstrated significant activity against methicillin-sensitive and resistant Staphylococcus aureus, highlighting the role of sulfonamide derivatives in combating bacterial infections (Krátký, M., Vinšová, J., et al., 2012).

Oxadiazoles in Pharmaceutical Development

Oxadiazole derivatives are explored for their pharmacological potential, including antimicrobial and anti-inflammatory properties. The synthesis and antimicrobial screening of 5-(benzylidene)-3-phenylthiazolidin-4-one derivatives incorporating the thiazole ring, for instance, have shown valuable therapeutic intervention possibilities for microbial diseases, especially against bacterial and fungal infections (Desai, N., Rajpara, K. M., & Joshi, V. V., 2013).